An In-depth Technical Guide to Octahydro-pentalene-1,4-diol (Bicyclo[3.3.0]octane-2,6-diol)
An In-depth Technical Guide to Octahydro-pentalene-1,4-diol (Bicyclo[3.3.0]octane-2,6-diol)
This technical guide provides a comprehensive overview of Octahydro-pentalene-1,4-diol, also known as Bicyclo[3.3.0]octane-2,6-diol. Intended for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical identity, properties, synthesis, stereochemistry, and potential applications, with a focus on providing practical, field-proven insights.
Introduction and Chemical Identity
Octahydro-pentalene-1,4-diol, systematically named Bicyclo[3.3.0]octane-2,6-diol, is a saturated bicyclic organic compound. Its core structure consists of two fused five-membered rings, forming a pentalene system that is fully hydrogenated. The placement of two hydroxyl groups at the 1 and 4 positions of the pentalene ring system (or 2 and 6 positions in the bicyclo[3.3.0]octane nomenclature) gives rise to several stereoisomers, each with potentially unique chemical and biological properties. The general CAS number for Octahydro-pentalene-1,4-diol is 32652-65-6 .[1] However, specific stereoisomers have their own unique identifiers. For instance, the CAS number for endo,endo-cis-bicyclo[3.3.0]octane-2,6-diol is 110269-89-1 .[2]
The bicyclo[3.3.0]octane framework is a common motif in a variety of natural products and has been utilized as a scaffold in the synthesis of pharmacologically active molecules, including dipeptidyl peptidase 4 (DPP-4) inhibitors for the treatment of type 2 diabetes.[3] Understanding the synthesis and properties of its functionalized derivatives, such as the diols, is therefore of significant interest to the drug discovery community.
Physicochemical and Spectroscopic Properties
The properties of Octahydro-pentalene-1,4-diol can vary depending on the specific stereoisomer. The following table summarizes the key properties for the general compound and provides spectroscopic data for a common mixture of stereoisomers.
| Property | Value | Source |
| CAS Number | 32652-65-6 | [1] |
| Molecular Formula | C₈H₁₄O₂ | [1] |
| Molecular Weight | 142.20 g/mol | [1] |
| Appearance | Yellow viscous liquid | Organic Syntheses[1] |
| Boiling Point | 106–111°C at 0.06 mmHg | Organic Syntheses[1] |
| ¹H NMR (CDCl₃, δ) | 1.70 (m, 8H, CH₂), 2.61 (m, 2H, CH), 3.05 (s, 2H, OH), 3.90 (m, 2H, CHOH) | Organic Syntheses[1] |
| ¹³C NMR (CDCl₃, δ) | 27.41 (C-4), 33.81 (C-3), 50.64 (C-1), 79.54 (C-2) (Major stereoisomer: exo,exo) | Organic Syntheses[1] |
| Infrared (IR, cm⁻¹) | Broad peak at 3500 | Organic Syntheses[1] |
Synthesis of Bicyclo[3.3.0]octane-2,6-diol
A reliable and scalable synthesis of Bicyclo[3.3.0]octane-2,6-diol has been reported in Organic Syntheses, starting from the readily available cis,cis-1,5-cyclooctadiene.[1] The synthesis proceeds in three main steps, as illustrated in the workflow diagram below.
Caption: Synthetic pathway from cis,cis-1,5-cyclooctadiene to Bicyclo[3.3.0]octane-2,6-dione, with the target diol as a key intermediate.
Experimental Protocol: Synthesis of Bicyclo[3.3.0]octane-2,6-diol
The following protocol is adapted from the procedure published in Organic Syntheses.[1]
Step 1: Synthesis of 2,6-Diacetoxybicyclo[3.3.0]octane
-
To a stirred mixture of iodosobenzene diacetate (100 g, 0.31 mol) in 300 mL of glacial acetic acid in a 1-L round-bottomed flask, add cis,cis-1,5-cyclooctadiene (25 g, 0.23 mol).
-
Heat the resulting mixture to reflux for 16 hours. The solution will turn from colorless to brown-orange.
-
After cooling, evaporate the acetic acid using a rotary evaporator.
-
Purify the crude product by reduced-pressure distillation (74–84°C at 0.060 mmHg) to yield 29.1–30.5 g (56–58%) of 2,6-diacetoxybicyclo[3.3.0]octane as a pale-yellow liquid. This product is a mixture of di-exo, di-endo, and exo-endo stereoisomers.
Step 2: Synthesis of Bicyclo[3.3.0]octane-2,6-diol
-
In a 250-mL round-bottomed flask, cool 100 mL of a 10% aqueous solution of sodium hydroxide in an ice bath.
-
To the cooled solution, add the diacetate from Step 1 (27.8 g, 0.123 mol) dropwise.
-
Allow the solution to slowly warm to room temperature over 1 hour and continue stirring for 15 hours. The solution will become yellow-orange.
-
Perform continuous extraction of the reaction mixture with ether for 3 days.
-
Remove the ether by rotary evaporation to obtain a crude viscous liquid.
-
Distill the crude product under reduced pressure (106–111°C at 0.06 mmHg) to yield 14.5–16.2 g (83–93%) of pure Bicyclo[3.3.0]octane-2,6-diol as a yellow viscous liquid. The major stereoisomer in this mixture is the exo,exo-diol.
Stereochemistry of Bicyclo[3.3.0]octane-2,6-diol
The bicyclo[3.3.0]octane skeleton is a cis-fused ring system. The stereochemistry of the diol is determined by the relative orientation of the two hydroxyl groups, which can be either exo (pointing away from the concave face of the V-shaped molecule) or endo (pointing towards the concave face). This gives rise to three possible diastereomers: exo,exo, endo,endo, and exo,endo.
Caption: The three diastereomers of Bicyclo[3.3.0]octane-2,6-diol. (Note: Image placeholders would be replaced with actual 2D or 3D representations of the molecules).
The synthesis described above predominantly yields the exo,exo isomer.[1] However, other synthetic routes can favor different isomers. For example, the reduction of bicyclo[3.3.0]octane-3,7-dione with lithium aluminium hydride yields a mixture of the endo,endo- and endo,exo-diols.[4]
Furthermore, the exo,exo and endo,endo isomers are chiral and exist as a pair of enantiomers. These enantiomers can be resolved, for example, through enzyme-catalyzed transesterification, which has been demonstrated for the synthesis of enantiomerically pure prostaglandin intermediates.[5]
Applications in Drug Discovery and Organic Synthesis
The bicyclo[3.3.0]octane scaffold is a valuable building block in medicinal chemistry and organic synthesis.
-
DPP-4 Inhibitors: Derivatives of bicyclo[3.3.0]octane have been synthesized and identified as inhibitors of dipeptidyl peptidase 4 (DPP-4), a target for the treatment of type 2 diabetes.[3] The rigid, three-dimensional structure of the bicyclo[3.3.0]octane core can be exploited to orient functional groups in a precise manner to interact with the active site of the enzyme.
-
Prostaglandin Synthesis: As mentioned, enantiomerically pure bicyclo[3.3.0]octane-2,6-diol is a key intermediate in the synthesis of prostaglandins, a class of biologically active lipids.[5]
-
Natural Product Synthesis: The bicyclo[3.3.0]octane ring system is present in numerous natural products. Synthetic methodologies developed for functionalized bicyclo[3.3.0]octanes are therefore crucial for the total synthesis of these complex molecules.[6]
Conclusion
Octahydro-pentalene-1,4-diol, or Bicyclo[3.3.0]octane-2,6-diol, is a versatile chemical entity with significant potential in synthetic and medicinal chemistry. Its well-defined three-dimensional structure and the presence of multiple stereocenters make it an attractive scaffold for the design of novel therapeutic agents and a valuable intermediate in the synthesis of complex natural products. The synthetic procedures outlined in this guide provide a reliable means of accessing this compound, while an understanding of its stereochemistry is crucial for its application in stereoselective synthesis and drug design.
References
-
Whitesell, J. K.; Matthews, R. S.; Helbling, A. M. Bicyclo[3.3.0]octane-2,6-dione. Org. Synth.1988 , 6, 87. [Link]
-
LookChem. endo,endo-cis-bicyclo[3.3.0]octane-2,6-diol. [Link]
-
Djadchenko, M. A.; Pivnitsky, K. K.; Theil, F. Enzymes in organic synthesis. Part 3. Synthesis of enantiomerically pure prostaglandin intermediates by enzyme-catalyzed transesterification of (1SR,2RS,5SR,6RS)-bicyclo[3.3.0]octane-2,6-diol with trichloroethyl acetate in an organic solvent. J. Chem. Soc., Perkin Trans. 11989 , 2001-2006. [Link]
-
Bishop, R.; Scudder, M. L.; Tancic, T. Threefold helical assembly via hydroxy hydrogen bonds: the 2:1 co-crystal of bicyclo[3.3.0]octane-endo-3,endo-7-diol and bicyclo[3.3.0]octane-endo-3,exo-7-diol. Acta Crystallogr. Sect. E Struct. Rep. Online2009 , 65(11), o2812–o2813. [Link]
-
Kim, H.; Lee, S.; Kim, D.; Hong, S. Synthesis and biological evaluation of bicyclo[3.3.0] octane derivatives as dipeptidyl peptidase 4 inhibitors for the treatment of type 2 diabetes. Bioorg. Med. Chem. Lett.2010 , 20(12), 3521-3525. [Link]
-
Zhang, Z.; Wang, X.; Tu, Y.-Q. Synthesis of natural products containing highly strained trans-fused bicyclo[3.3.0]octane: historical overview and future prospects. Chin. J. Chem.2021 , 39(10), 2821-2832. [Link]
Sources
- 1. Organic Syntheses Procedure [orgsyn.org]
- 2. endo,endo-cis-bicyclo[3.3.0]octane-2,6-diol|110269-89-1|lookchem [lookchem.com]
- 3. Synthesis and biological evaluation of bicyclo[3.3.0] octane derivatives as dipeptidyl peptidase 4 inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. journals.iucr.org [journals.iucr.org]
- 5. Enzymes in organic synthesis. Part 3. Synthesis of enantiomerically pure prostaglandin intermediates by enzyme-catalyzed transesterification of (1SR,2RS,5SR,6RS)-bicyclo[3.3.0]octane-2,6-diol with trichloroethyl acetate in an organic solvent - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 6. researchgate.net [researchgate.net]
